Cas no 132496-77-6 (Methyl 3-chloro-4,5-dihydroxybenzoate)

Methyl 3-chloro-4,5-dihydroxybenzoate structure

132496-77-6 structure

Product Name:Methyl 3-chloro-4,5-dihydroxybenzoate

CAS No:132496-77-6

MF:C₈H₇ClO₄

MW:202.59178185463

CID:1090051

PubChem ID:21649010

Update Time:2025-04-20

Methyl 3-chloro-4,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-4,5-dihydroxybenzoate
- Methyl 3-chloro 4,5-dihydroxy benzoate
- SCHEMBL1420175
- DTXSID70616591
- 132496-77-6
- Methyl3-chloro-4,5-dihydroxybenzoate
- DB-085043
- A888286
- AKOS022174753
- CS-W007156
- SWRZROKGZUCAQN-UHFFFAOYSA-N
- MDL： MFCD09927452
- Inchi： 1S/C8H7ClO4/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,10-11H,1H3
- InChI Key： SWRZROKGZUCAQN-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C(=O)OC)C=1)O)O

Computed Properties

Exact Mass: 202.0032864g/mol
Monoisotopic Mass: 202.0032864g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 66.8Å²

Methyl 3-chloro-4,5-dihydroxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM156009-1g	methyl 3-chloro-4,5-dihydroxybenzoate	132496-77-6	95%	1g	$405	2021-06-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M93780-250mg	Methyl 3-chloro-4,5-dihydroxybenzoate	132496-77-6		250mg	¥2232.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M93780-1g	Methyl 3-chloro-4,5-dihydroxybenzoate	132496-77-6		1g	¥5422.0	2021-09-08
Chemenu	CM156009-1g	methyl 3-chloro-4,5-dihydroxybenzoate	132496-77-6	95%	1g	$481	2024-08-02
Alichem	A019094301-250mg	Methyl 3-chloro-4,5-dihydroxybenzoate	132496-77-6	95%	250mg	162.68 USD	2021-05-31
Alichem	A019094301-1g	Methyl 3-chloro-4,5-dihydroxybenzoate	132496-77-6	95%	1g	410.85 USD	2021-05-31
Chemenu	CM156009-100mg	methyl 3-chloro-4,5-dihydroxybenzoate	132496-77-6	95%	100mg	$144	2024-08-02
Chemenu	CM156009-250mg	methyl 3-chloro-4,5-dihydroxybenzoate	132496-77-6	95%	250mg	$241	2024-08-02
Ambeed	A957857-1g	Methyl 3-chloro-4,5-dihydroxybenzoate	132496-77-6	95+%	1g	$433.0	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1065011-100mg	Methyl 3-chloro-4,5-dihydroxybenzoate	132496-77-6	95%	100mg	￥1126.00	2024-08-09

Methyl 3-chloro-4,5-dihydroxybenzoate Related Literature

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2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

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4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

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